93-89-0

Ethyl benzoate

In Stock

• CAS RN:
• 93-89-0

• Formula:
• C9H10O2

• InChI:
• InChI=1S/C9H10O2/c1-2-11-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3

• InChIKey:
• MTZQAGJQAFMTAQ-UHFFFAOYSA-N

• Natural occurrence: Feijoa, guava, plum, raspberry, rum, strawberry, Virginia tobacco.
  Ethyl benzoate belongs to the class of aromatic esters.
  Ethyl benzoate, also known as benzoic ether or fema 2422, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Ethyl benzoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl benzoate is primarily located in the membrane (predicted from logP). Ethyl benzoate exists in all eukaryotes, ranging from yeast to humans. Ethyl benzoate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as papaya, peach, cloves, and alcoholic beverages. This makes ethyl benzoate a potential biomarker for the consumption of these food products. Ethyl benzoate is a potent...

1-Methylcyclopentene

In Stock

• CAS RN:
• 693-89-0

• Formula:
• C6H10

• InChI:
• InChI=1S/C6H10/c1-6-4-2-3-5-6/h4H,2-3,5H2,1H3

• InChIKey:
• ATQUFXWBVZUTKO-UHFFFAOYSA-N

• 1-Methylcyclopentene, also known as 1-Methylcyclopentene, is a useful research compound. Its molecular formula is C6H10 and its molecular weight is 82.14 g/mol. The purity is usually 95%.

Benzoic acid, 4-(octyloxy)-, 4-cyanophenyl ester

• CAS RN:
• 50793-89-0

• Formula:
• C22H25NO3

• InChI:
• InChI=1S/C22H25NO3/c1-2-3-4-5-6-7-16-25-20-14-10-19(11-15-20)22(24)26-21-12-8-18(17-23)9-13-21/h8-15H,2-7,16H2,1H3

• InChIKey:
• MRJRPUGIYJNPIH-UHFFFAOYSA-N

• Benzoic acid, 4-(octyloxy)-, 4-cyanophenyl ester is a useful research compound. Its molecular formula is C22H25NO3 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

4-Amino-6-methyl-picolinic acid

• CAS RN:
• 89693-89-0

• Formula:
• C7H8N2O2

• InChI:
• InChI=1S/C7H8N2O2/c1-4-2-5(8)3-6(9-4)7(10)11/h2-3H,1H3,(H2,8,9)(H,10,11)

• InChIKey:
• CPDXMXLLSHCCFO-UHFFFAOYSA-N

• 4-Amino-6-methyl-picolinic acid is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.

Methyl 3-amino-2-methylbenzoate

• CAS RN:
• 18593-89-0

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,10H2,1-2H3

• InChIKey:
• ZOOQFAUFPWXUMI-UHFFFAOYSA-N

• Methyl 3-amino-2-methylbenzoate, also known as Methyl 3-amino-2-methylbenzoate, is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

8',9'-dimethoxy-10b'-methyl-6',10b'-dihydro-5'H-spiro[cyclohexane-1,1'-[1,3]oxazolo[4,3-a]isoquinolin]-3'-one

Usually In Stock

• CAS RN:
• 296793-89-0

• Formula:
• C19H25NO4

• InChI:
• InChI=1S/C19H25NO4/c1-18-14-12-16(23-3)15(22-2)11-13(14)7-10-20(18)17(21)24-19(18)8-5-4-6-9-19/h11-12H,4-10H2,1-3H3

• InChIKey:
• YEOUKSXVZKMTQY-UHFFFAOYSA-N

• 8',9'-dimethoxy-10b'-methyl-6',10b'-dihydro-5'H-spiro[cyclohexane-1,1'-[1,3]oxazolo[4,3-a]isoquinolin]-3'-one is a useful research compound. Its molecular formula is C19H25NO4 and its molecular weight is 331.412. The purity is usually 95%.

4-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-butyric acid

In Stock

• CAS RN:
• 335393-89-0

• Formula:
• C11H15NO4

• InChI:
• InChI=1S/C11H15NO4/c1-7-6-9(8(2)16-7)11(15)12-5-3-4-10(13)14/h6H,3-5H2,1-2H3,(H,12,15)(H,13,14)

• InChIKey:
• KRTLPGFYQHBOMC-UHFFFAOYSA-N

• 4-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-butyric acid is a useful research compound. Its molecular formula is C11H15NO4 and its molecular weight is 225.244. The purity is usually 95%.

N-Acetyl-3,5-difluoro-L-phenylalanine

In Stock

• CAS RN:
• 521093-89-0

• Formula:
• C11H11F2NO3

• InChI:
• InChI=1S/C11H11F2NO3/c1-6(15)14-10(11(16)17)4-7-2-8(12)5-9(13)3-7/h2-3,5,10H,4H2,1H3,(H,14,15)(H,16,17)/t10-/m0/s1

• InChIKey:
• WAJHNNVGLZYPIO-JTQLQIEISA-N

• N-Acetyl-3,5-difluoro-L-phenylalanine is a useful research compound. Its molecular formula is C11H11F2NO3 and its molecular weight is 243.21 g/mol. The purity is usually 95%.

N-(2-(6-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872993-89-0

• Formula:
• C22H19ClN6O2S

• InChI:
• InChI=1S/C22H19ClN6O2S/c23-16-6-8-17(9-7-16)25-20(30)14-32-21-11-10-18-26-27-19(29(18)28-21)12-13-24-22(31)15-4-2-1-3-5-15/h1-11H,12-14H2,(H,24,31)(H,25,30)

• InChIKey:
• SRMAASYCSUZJPD-UHFFFAOYSA-N

• N-(2-(6-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H19ClN6O2S and its molecular weight is 466.94. The purity is usually 95%.

(4Z)-4-[(pyridin-3-yl)methylidene]-12-[2-(thiophen-2-yl)ethyl]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1,6,8-trien-5-one

In Stock

• CAS RN:
• 929493-89-0

• Formula:
• C22H18N2O3S

• InChI:
• InChI=1S/C22H18N2O3S/c25-21-17-5-6-19-18(13-24(14-26-19)9-7-16-4-2-10-28-16)22(17)27-20(21)11-15-3-1-8-23-12-15/h1-6,8,10-12H,7,9,13-14H2/b20-11-

• InChIKey:
• WDVRBGQZHAHKKK-JAIQZWGSSA-N

• (4Z)-4-[(pyridin-3-yl)methylidene]-12-[2-(thiophen-2-yl)ethyl]-3,10-dioxa-12-azatricyclo[7.4.0.0^{2,6}]trideca-1,6,8-trien-5-one is a useful research compound. Its molecular formula is C22H18N2O3S and its molecular weight is 390.5 g/mol. The purity is usually 95%.

N2-acetyl-3-hydroxy-2-pyrazinecarboxamide

• CAS RN:
• 259793-89-0

• Formula:
• C7H7N3O3

• InChI:
• InChI=1S/C7H7N3O3/c1-4(11)10-7(13)5-6(12)9-3-2-8-5/h2-3H,1H3,(H,9,12)(H,10,11,13)

• InChIKey:
• SFQJBOOHJILGKC-UHFFFAOYSA-N

• N2-acetyl-3-hydroxy-2-pyrazinecarboxamide is a useful research compound. Its molecular formula is C7H7N3O3 and its molecular weight is 181.15 g/mol. The purity is usually 95%.

diethyl 5-(2-((1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)-3-methylthiophene-2,4-dicarboxylate

In Stock

• CAS RN:
• 534593-89-0

• Formula:
• C24H22FN5O6S2

• InChI:
• InChI=1S/C24H22FN5O6S2/c1-4-35-22(33)17-12(3)18(23(34)36-5-2)38-21(17)27-16(31)11-37-24-28-19-15(20(32)29-24)10-26-30(19)14-8-6-13(25)7-9-14/h6-10H,4-5,11H2,1-3H3,(H,27,31)(H,28,29,32)

• InChIKey:
• WZLSZNCWZKEEIA-UHFFFAOYSA-N

• Diethyl 5-(2-((1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)-3-methylthiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C24H22FN5O6S2 and its molecular weight is 559.59. The purity is usually 95%.

1-Fluoro-6-methoxynaphth-5-ol

In Stock

• CAS RN:
• 741693-89-0

• Formula:
• C11H9FO2

• InChI:
• InChI=1S/C11H9FO2/c1-14-10-6-5-7-8(11(10)13)3-2-4-9(7)12/h2-6,13H,1H3

• InChIKey:
• LTKIXOQDXJPHOK-UHFFFAOYSA-N

• 1-Fluoro-6-methoxynaphth-5-ol is a useful research compound. Its molecular formula is C11H9FO2 and its molecular weight is 192.189. The purity is usually 95%.

2-[(1-Methylpiperidin-4-yl)amino]propan-1-ol

In Stock

• CAS RN:
• 1153893-89-0

• Formula:
• C9H20N2O

• InChI:
• InChI=1S/C9H20N2O/c1-8(7-12)10-9-3-5-11(2)6-4-9/h8-10,12H,3-7H2,1-2H3

• InChIKey:
• KJXCUZCROJYXOO-UHFFFAOYSA-N

• 2-[(1-Methylpiperidin-4-yl)amino]propan-1-ol is a useful research compound. Its molecular formula is C9H20N2O and its molecular weight is 172.27 g/mol. The purity is usually 95%.

4-methyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide

In Stock

• CAS RN:
• 1234893-89-0

• Formula:
• C15H19N5OS

• InChI:
• InChI=1S/C15H19N5OS/c1-11-14(22-19-18-11)15(21)17-10-12-5-8-20(9-6-12)13-4-2-3-7-16-13/h2-4,7,12H,5-6,8-10H2,1H3,(H,17,21)

• InChIKey:
• VSZJXZSEAWETPE-UHFFFAOYSA-N

• 4-methyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H19N5OS and its molecular weight is 317.41. The purity is usually 95%.

2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene

In Stock

• CAS RN:
• 1404193-89-0

• Formula:
• C9H8F3NO2

• InChI:
• InChI=1S/C9H8F3NO2/c1-6-4-7(5-9(10,11)12)2-3-8(6)13(14)15/h2-4H,5H2,1H3

• InChIKey:
• CCAHAGBMWINSEO-UHFFFAOYSA-N

• 2-Methyl-1-nitro-4-(2,2,2-trifluoroethyl)benzene is a useful research compound. Its molecular formula is C9H8F3NO2 and its molecular weight is 219.16 g/mol. The purity is usually 95%.

2-[2-Oxo-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethyl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379993-89-0

• Formula:
• C18H19F3N4O3

• InChI:
• InChI=1S/C18H19F3N4O3/c19-18(20,21)14-5-1-7-22-17(14)28-12-13-4-3-9-24(10-13)16(27)11-25-15(26)6-2-8-23-25/h1-2,5-8,13H,3-4,9-12H2

• InChIKey:
• NRCRKQPOZOCEGD-UHFFFAOYSA-N

• 2-[2-Oxo-2-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethyl]pyridazin-3-one is a useful research compound. Its molecular formula is C18H19F3N4O3 and its molecular weight is 396.37. The purity is usually 95%.

Tert-butyl N-[[(1R,5R)-3-azabicyclo[3.2.0]heptan-1-yl]methyl]carbamate

In Stock

• CAS RN:
• 2418593-89-0

• Formula:
• C12H22N2O2

• InChI:
• InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-12-5-4-9(12)6-13-7-12/h9,13H,4-8H2,1-3H3,(H,14,15)/t9-,12+/m0/s1

• InChIKey:
• SRIHMDKPBXOVAD-JOYOIKCWSA-N

• Tert-butyl N-[[(1R,5R)-3-azabicyclo[3.2.0]heptan-1-yl]methyl]carbamate is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32. The purity is usually 95%.